Cas no 1955522-77-6 (1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1955522-77-6
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 5720450
• PubChem ID: 92130910
• Update Time: 2025-05-20

1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-265324
• 1-methyl-6-oxo-4-thiophen-2-ylpyridine-3-carboxylic acid
• 1-methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylicacid
• 1-methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid
• 1955522-77-6
• AKOS026718991
• F2167-2935
• 3-Pyridinecarboxylic acid, 1,6-dihydro-1-methyl-6-oxo-4-(2-thienyl)-
• 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C11H9NO3S/c1-12-6-8(11(14)15)7(5-10(12)13)9-3-2-4-16-9/h2-6H,1H3,(H,14,15)
• InChI Key： BIDZFFQHYFFUGT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(N(C)C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 396.2±42.0 °C(Predicted)
• pka: 3.71±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid

Comprehensive Guide to 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1955522-77-6)

1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1955522-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of dihydropyridine derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both a thiophene ring and a carboxylic acid functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The chemical properties of 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid are of particular interest to researchers. Its molecular formula is C₁₁H₉NO₃S, and it exhibits unique reactivity due to the combination of its heterocyclic components. The thiophene moiety contributes to its electron-rich nature, while the carboxylic acid group allows for further derivatization, making it a valuable building block in organic synthesis.

One of the most common questions researchers ask is: "What are the applications of 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid in drug discovery?" This compound has shown promise as a precursor in the development of bioactive molecules, particularly those targeting neurological and inflammatory pathways. Its structural features are often leveraged to enhance the pharmacokinetic properties of potential drug candidates.

In recent years, the demand for heterocyclic compounds like 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid has surged due to their role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such intermediates, aligning with global trends toward reducing environmental impact in chemical manufacturing.

The synthetic pathways for 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid often involve multi-step reactions, including condensation and cyclization processes. Optimizing these routes for higher yields and purity is a key area of investigation. Additionally, advancements in catalytic methods have made the production of this compound more efficient and cost-effective.

Another frequently searched topic is: "How does 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid compare to other dihydropyridine derivatives?" Compared to simpler analogs, this compound offers enhanced structural diversity, which can be exploited to fine-tune the properties of derived molecules. Its thiophene ring provides additional sites for functionalization, making it a preferred choice for medicinal chemists.

The market dynamics for 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid reflect its growing importance in the pharmaceutical industry. With increasing investments in small molecule therapeutics, the demand for high-quality intermediates like this one is expected to rise. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies.

From a regulatory perspective, 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, users are advised to consult safety data sheets (SDS) and adhere to proper handling procedures to ensure safe usage.

In conclusion, 1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1955522-77-6) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and sustainable chemistry, makes it a valuable asset for researchers. As the field of heterocyclic chemistry continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics and materials.